Cas no 87953-15-9 (4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-)
87953-15-9 structure
Product Name:4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-
CAS No:87953-15-9
MF:C8H13ClO2
MW:176.640621900558
CID:650254
PubChem ID:13370941
Update Time:2025-04-19
4-Pentenoic acid, 4-chloro-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-
- 4-chloro-2-propan-2-ylpent-4-enoic acid
- 87953-15-9
- ZZBZUYGVTICFKD-UHFFFAOYSA-N
- DTXSID70538542
- 4-chloro-2-isopropyl-4-pentenoic acid
- SCHEMBL10981934
- 4-Chloro-2-(propan-2-yl)pent-4-enoic acid
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- Inchi: 1S/C8H13ClO2/c1-5(2)7(8(10)11)4-6(3)9/h5,7H,3-4H2,1-2H3,(H,10,11)
- InChI Key: ZZBZUYGVTICFKD-UHFFFAOYSA-N
- SMILES: ClC(=C)CC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 176.0604073g/mol
- Monoisotopic Mass: 176.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
4-Pentenoic acid, 4-chloro-2-(1-methylethyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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